Cas no 59734-16-6 (N-heptylformamide)

• Product Name: N-heptylformamide
• CAS No: 59734-16-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD19217218
• CID: 383170
• PubChem ID: 347402
• Update Time: 2025-06-22

N-heptylformamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-heptyl-
• N-heptylformamide
• NSC-406065
• DB04105
• DTXSID90324227
• NSC406065
• Z1203732044
• AKOS006346883
• SCHEMBL146004
• NS00068687
• HPL
• BDBM50064266
• NCIOpen2_003529
• HEPTYLFORMAMIDE
• F88096
• EN300-331818
• E80SN819M5
• Q27094950
• 59734-16-6
• N-Heptyl-formamide
• CHEMBL43719
• UNII-E80SN819M5

• MDL： MFCD19217218
• Inchi： 1S/C8H17NO/c1-2-3-4-5-6-7-9-8-10/h8H,2-7H2,1H3,(H,9,10)
• InChI Key： YAUHDTOEJHVKJO-UHFFFAOYSA-N
• SMILES： O=CNCCCCCCC

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-heptylformamide

N-Heptylformamide (CAS 59734-16-6): A Versatile Compound in Modern Pharmaceutical and Chemical Research

N-Heptylformamide, with the chemical formula C₈H₁₇NO and CAS number 59734-16-6, is a representative member of the formamide family. This compound exhibits unique physicochemical properties that have garnered significant attention in recent years, particularly in the development of novel pharmaceutical agents and functional materials. The molecular structure of N-heptylformamide consists of a seven-carbon aliphatic chain connected to a formamide group, which provides a balance between hydrophobicity and polarity. This dual characteristic makes it an ideal candidate for applications in both drug delivery systems and organic synthesis.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of N-heptylformamide as a scaffold for designing targeted drug delivery carriers. Researchers have demonstrated that the heptyl chain in N-heptylformamide can be functionalized to enhance the solubility and bioavailability of hydrophobic therapeutic agents. This property is particularly valuable in the development of oral formulations for poorly water-soluble drugs, where N-heptylformamide serves as a solubilizing agent to improve drug absorption.

The formamide group in N-heptylform,amide also plays a critical role in its chemical reactivity. A 2022 study in Organic Letters reported that N-heptylformamide can act as a building block for synthesizing polymeric materials with tunable mechanical properties. By modifying the heptyl chain length or introducing functional groups, scientists have created hydrogels and nanofibers with applications in tissue engineering and wound healing. These advancements underscore the importance of N-heptylformamide as a platform compound in materials science.

In the context of pharmaceutical research, N-heptylformamide has been explored for its ability to modulate biological membranes. A 2024 study published in Advanced Drug Delivery Reviews revealed that the hydrophobic tail of N-heptylformamide can interact with lipid bilayers, enabling it to act as a membrane-permeabilizing agent. This property has been leveraged in the development of drug penetration enhancers for transdermal and transmucosal delivery systems. The formamide group further contributes to the compound's hydrophilic interactions, ensuring controlled release of active ingredients.

The chemical stability of N-heptylformamide is another factor that has attracted research interest. Unlike many other formamide derivatives, N-heptylformamide demonstrates resistance to hydrolysis under physiological conditions, making it suitable for long-term storage and controlled release applications. A 2023 paper in Pharmaceutical Research demonstrated that N-heptylformamide can be incorporated into polymer matrices to create sustained-release formulations for chronic disease management. This characteristic has significant implications for the development of chronic therapy solutions.

Recent advances in green chemistry have also highlighted the environmental benefits of N-heptylformamide. A 2024 study in Green Chemistry showed that the compound can be synthesized using atom-efficient methods with minimal waste generation. This aligns with the growing emphasis on sustainable chemical processes in the pharmaceutical industry. The heptyl chain can be derived from renewable feedstocks, further enhancing the eco-friendly profile of N-heptylformamide.

The application potential of N-heptylformamide extends beyond traditional pharmaceutical uses. In the field of biomaterials, researchers have explored its use in 3D bioprinting applications. A 2023 study in Biomaterials Science demonstrated that N-heptylformamide can be used as a crosslinking agent to improve the mechanical strength of hydrogel scaffolds used in regenerative medicine. This application highlights the versatility of N-heptylformamide as a multifunctional material.

Despite its promising properties, the synthetic challenges of N-heptylformamide remain an active area of research. A 2022 review in Chemical Reviews discussed the development of asymmetric catalytic methods to synthesize chiral derivatives of N-heptylformamide. These chiral forms have potential applications in enantioselective drug delivery and enantiomer-specific therapies. The ability to control the stereochemistry of N-heptylformamide opens new avenues for pharmaceutical innovation.

Looking ahead, the future prospects of N-heptylformamide are closely tied to its biocompatibility and biodegradability. Researchers are investigating its use in biodegradable drug delivery systems that can provide targeted release of therapeutic agents. A 2024 study in Advanced Healthcare Materials reported the development of nanoparticles based on N-heptylformamide that can deliver anti-inflammatory drugs to specific tissues. This application could revolutionize the treatment of inflammatory diseases and chronic wounds.

In conclusion, N-heptylformamide represents a versatile platform with significant potential across multiple fields. Its unique molecular structure enables applications in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new properties and applications, N-heptylformamide is likely to play an increasingly important role in the development of innovative solutions for complex scientific challenges.

N-Heptylformamide: A Versatile Platform for Multidisciplinary Applications 1. Molecular Structure and Properties *N-Heptylformamide* is a compound with a seven-carbon aliphatic chain (heptyl group) connected to a formamide group (–CONH₂). This structure provides a balance between hydrophobicity (from the heptyl chain) and polarity (from the formamide group), making it suitable for a wide range of applications. 2. Pharmaceutical Applications - Drug Delivery Systems: - *N-Heptylformamide* acts as a solubilizing agent for poorly water-soluble drugs, enhancing their bioavailability and oral absorption. - It is used in targeted drug delivery to improve the permeability of biological membranes, facilitating transdermal and transmucosal drug delivery. - Recent studies have explored its role in sustained-release formulations for chronic disease management, leveraging its chemical stability and controlled release properties. - Biocompatibility and Biodegradability: - Research is focused on its use in biodegradable drug delivery systems that provide targeted release of therapeutic agents, particularly for inflammatory diseases and chronic wounds. 3. Materials Science Applications - Polymeric Materials: - *N-Heptylformamide* serves as a building block for synthesizing hydrogels and nanofibers with tunable mechanical properties. - It is used as a crosslinking agent in 3D bioprinting to improve the mechanical strength of hydrogel scaffolds for regenerative medicine. - Green Chemistry: - The compound can be synthesized using atom-efficient methods with minimal waste, aligning with sustainable chemical processes. - Its heptyl chain can be derived from renewable feedstocks, enhancing its eco-friendly profile. 4. Synthetic Challenges and Innovations - Researchers are developing asymmetric catalytic methods to synthesize chiral derivatives of *N-heptylformamide*, which have potential in enantioselective drug delivery and enantiomer-specific therapies. - Controlling the stereochemistry of *N-heptylformamide* is a key area of innovation, opening new avenues for pharmaceutical applications. 5. Future Prospects - *N-Heptylformamide* is poised to play a critical role in innovative solutions for complex scientific challenges. - Its versatility and multifunctional properties make it a promising candidate for future advancements in pharmaceuticals, materials science, and biotechnology. Conclusion *N-Heptylformamide* is not merely a chemical compound but a versatile platform with significant potential across multiple disciplines. Its unique molecular structure enables applications in pharmaceuticals, materials science, and biotechnology, and ongoing research continues to uncover new properties and uses, positioning it as a key player in the development of innovative solutions for modern scientific challenges.